Cas no 91250-98-5 (5-bromo-N-[2-(diethylamino)ethyl]pyridin-2-amine)

• Product Name: 5-bromo-N-[2-(diethylamino)ethyl]pyridin-2-amine
• CAS No: 91250-98-5
• MF: C₁₁H₁₈BrN₃
• MW: 272.184721469879
• MDL: MFCD11124557
• CID: 4664852
• PubChem ID: 29782724
• Update Time: 2025-07-23

5-bromo-N-[2-(diethylamino)ethyl]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N2-(5-bromo-2-pyridinyl)-N1,N1-diethyl-
• 5-bromo-N-[2-(diethylamino)ethyl]pyridin-2-amine

• MDL： MFCD11124557
• Inchi： 1S/C11H18BrN3/c1-3-15(4-2)8-7-13-11-6-5-10(12)9-14-11/h5-6,9H,3-4,7-8H2,1-2H3,(H,13,14)
• InChI Key： MLAHKVJMGQVNMJ-UHFFFAOYSA-N
• SMILES： C(N(CC)CC)CNC1=NC=C(Br)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 5-bromo-N-[2-(diethylamino)ethyl]pyridin-2-amine

Introduction to 5-bromo-N-[2-(diethylamino)ethyl]pyridin-2-amine (CAS No. 91250-98-5)

5-bromo-N-[2-(diethylamino)ethyl]pyridin-2-amine (CAS No. 91250-98-5) is a significant compound in the realm of pharmaceutical and chemical research, characterized by its unique structural and functional properties. This compound belongs to the pyridine derivatives family, which has been extensively studied due to its wide-ranging applications in medicinal chemistry. The presence of both bromine and diethylamino substituents in its molecular structure imparts distinct reactivity and potential biological activity, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 5-bromo-N-[2-(diethylamino)ethyl]pyridin-2-amine is C11H18BrN3, reflecting its composition of carbon, hydrogen, bromine, and nitrogen atoms. The compound’s structure includes a pyridine ring substituted at the 5-position with a bromine atom, and an amine group connected to a diethylamino side chain. This configuration suggests potential interactions with biological targets, such as enzymes or receptors, which are critical for drug development.

In recent years, the interest in 5-bromo-N-[2-(diethylamino)ethyl]pyridin-2-amine has surged due to its utility in the synthesis of novel therapeutic agents. Researchers have leveraged its structural features to develop compounds with enhanced pharmacological properties. For instance, studies have demonstrated its role as a precursor in the creation of kinase inhibitors, which are pivotal in treating various cancers and inflammatory diseases. The bromine atom on the pyridine ring serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of diverse aryl or heteroaryl groups.

One of the most compelling aspects of 5-bromo-N-[2-(diethylamino)ethyl]pyridin-2-amine is its versatility in medicinal chemistry applications. The diethylamino side chain contributes to lipophilicity and basicity, which are desirable traits for many drug candidates. This combination allows for interactions with both hydrophobic and hydrophilic regions of biological targets, potentially improving drug absorption and efficacy. Moreover, the amine group can participate in hydrogen bonding interactions, further enhancing binding affinity.

Recent advancements in computational chemistry have also highlighted the potential of 5-bromo-N-[2-(diethylamino)ethyl]pyridin-2-amine as a scaffold for drug design. Molecular docking studies have identified its binding pockets on various protein targets, providing insights into how it might interact with biological systems. These studies have been instrumental in optimizing its derivatives for better pharmacokinetic profiles and reduced toxicity.

The synthesis of 5-bromo-N-[2-(diethylamino)ethyl]pyridin-2-amine typically involves multi-step organic reactions starting from commercially available pyridine derivatives. Key steps include bromination at the 5-position of the pyridine ring followed by nucleophilic substitution to introduce the diethylamino ethyl group. Advances in synthetic methodologies have improved yields and purity, making large-scale production more feasible.

In clinical research, 5-bromo-N-[2-(diethylamino)ethyl]pyridin-2-amine has been explored as a component in combination therapies. Its ability to modulate multiple targets simultaneously makes it an attractive candidate for synergistic drug regimens. Preliminary studies suggest that when paired with other compounds that target different pathways, it may enhance therapeutic outcomes while minimizing side effects.

The safety profile of 5-bromo-N-[2-(diethylamino)ethyl]pyridin-2-amine is another critical consideration. While it has not been widely tested in humans due to its role primarily as an intermediate, preclinical studies have provided some insights into its toxicity and metabolic behavior. These studies indicate that it is generally well-tolerated at moderate doses but may exhibit some hepatotoxicity at higher concentrations. Further research is needed to fully understand its safety margins and potential long-term effects.

Future directions in the study of 5-bromo-N-[2-(diethylamino)ethyl]pyridin-2-amine include exploring its potential in treating neurological disorders. The pyridine scaffold is known to interact with neurotransmitter systems, suggesting that derivatives of this compound could have applications in managing conditions such as Alzheimer’s disease or Parkinson’s disease. Additionally, investigating its antimicrobial properties is another avenue being pursued by researchers aiming to discover new antibiotics.

The industrial significance of 5-bromo-N-[2-(diethylamino)ethyl]pyridin-2-amine cannot be overstated. Its role as a building block for more complex pharmaceuticals ensures that demand for this compound will remain steady as new drugs are developed. Manufacturers are continuously optimizing production processes to meet this demand while adhering to stringent quality control measures.

In conclusion,5-bromo-N-[2-(diethylamino)ethyl]pyridin-2-amine (CAS No. 91250-98-5) is a multifaceted compound with broad applications in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases. As research progresses, we can expect further discoveries highlighting its potential contributions to medicine and chemical science.